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Compound of Interest

Compound Name: DAO-IN-2

Cat. No.: B1230395

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for DAO-IN-2, a d-amino acid oxidase (DAO) inhibitor, to
facilitate safe laboratory practices.

Chemical Identity:

Compound Name Synonym CAS Number

4H-Thieno[3,2-b]pyrrole-5-
DAO-IN-2 o 39793-31-2
carboxylic acid

Hazard Identification and Personal Protective
Equipment

DAO-IN-2 is classified with the following hazards, necessitating specific personal protective
equipment (PPE) to minimize exposure risk.

GHS Hazard Statements:[1]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Requirements

Respiratory Protection

A NIOSH-approved respirator is recommended,
especially in situations where dust or aerosols
may be generated. For moderate exposure risk,
an N95 or R100 filtering facepiece respirator
should be used. In high-exposure scenarios, a
reusable elastomeric respirator with appropriate
cartridges is advised.[2] All respirator use should
be in accordance with a comprehensive
respiratory protection program, including fit-

testing and training.[2][3]

Eye Protection

Chemical safety goggles that meet the ANSI
Z.87.1 standard are required to protect against
splashes.[3] A face shield should be worn in
addition to goggles when there is a significant

risk of splashing or aerosol generation.[3]

Hand Protection

Chemical-resistant gloves are mandatory.
Disposable nitrile gloves offer protection against
a wide range of chemicals for short-term use.[3]
It is crucial to inspect gloves for any signs of
degradation before use and to change them

immediately upon contamination.

Skin and Body Protection

A lab coat must be worn to protect street
clothing and skin from contamination. For
procedures with a higher risk of splashes,
chemical-resistant coveralls or an apron should
be considered.[4][5]

Operational and Disposal Plans
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Adherence to proper operational and disposal protocols is critical for the safety of laboratory
personnel and the environment.

Handling and Storage:

e Engineering Controls: Handle DAO-IN-2 in a well-ventilated area. A chemical fume hood is
the preferred engineering control to minimize inhalation exposure.

o Safe Handling Practices: Avoid direct contact with the skin, eyes, and clothing. Do not
breathe dust or aerosols. Wash hands thoroughly after handling.[6]

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Spill Management:

o Evacuate: Clear the area of all personnel without appropriate PPE.

e Ventilate: Increase ventilation to the area.

o Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

e Collect: Place all contaminated materials into a sealed, labeled container for hazardous
waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent and dispose of
cleaning materials as hazardous waste.

Disposal Plan:

DAO-IN-2 and any contaminated materials should be treated as hazardous waste.

o Waste Segregation: Collect all solid waste, including unused compound, contaminated PPE,
and cleaning materials, in a designated and clearly labeled hazardous waste container.

e Liquid Waste: Collect any solutions containing DAO-IN-2 in a separate, labeled hazardous
waste container.
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» Disposal: All waste must be disposed of through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Do not dispose of DAO-IN-2
down the drain or in the regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural steps for the safe handling of DAO-IN-2 in a
laboratory setting.
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Caption: Workflow for the safe handling of DAO-IN-2.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1230395?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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